Cas no 1361595-69-8 (5-Fluoro-3-(perchlorophenyl)pyridine-2-methanol)

• Product Name: 5-Fluoro-3-(perchlorophenyl)pyridine-2-methanol
• CAS No: 1361595-69-8
• MF: C₁₂H₅Cl₅FNO
• MW: 375.437601804733
• CID: 4923640
• Update Time: 2025-05-21

5-Fluoro-3-(perchlorophenyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-3-(perchlorophenyl)pyridine-2-methanol

• Inchi： 1S/C12H5Cl5FNO/c13-8-7(9(14)11(16)12(17)10(8)15)5-1-4(18)2-19-6(5)3-20/h1-2,20H,3H2
• InChI Key： FIFPKPZKESFLMN-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1=CC(=CN=C1CO)F)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 323
• XLogP3: 4.9
• Topological Polar Surface Area: 33.1

Additional information on 5-Fluoro-3-(perchlorophenyl)pyridine-2-methanol

Comprehensive Overview of 5-Fluoro-3-(perchlorophenyl)pyridine-2-methanol (CAS No. 1361595-69-8)

The compound 5-Fluoro-3-(perchlorophenyl)pyridine-2-methanol (CAS No. 1361595-69-8) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a perchlorophenyl group and a pyridine-2-methanol backbone, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in developing novel antimicrobial agents and crop protection chemicals, aligning with current trends in sustainable agriculture and drug discovery.

One of the key reasons for the growing attention on 5-Fluoro-3-(perchlorophenyl)pyridine-2-methanol is its structural versatility. The presence of both fluoro and perchlorophenyl substituents enhances its reactivity, enabling selective modifications for targeted applications. Recent studies highlight its utility in heterocyclic chemistry, where it serves as a building block for small molecule inhibitors and ligands. This aligns with the rising demand for highly functionalized intermediates in medicinal chemistry, as evidenced by frequent searches for terms like "fluorinated pyridine synthesis" and "agrochemical intermediates."

From a synthetic perspective, CAS No. 1361595-69-8 offers advantages in regioselective functionalization. The pyridine-2-methanol moiety allows for straightforward derivatization, making it a preferred choice for structure-activity relationship (SAR) studies. This is particularly relevant in the context of drug design, where researchers seek compounds with optimized pharmacokinetic properties. Industry professionals often inquire about "scalable synthesis routes" for such intermediates, reflecting the need for cost-effective production methods.

Environmental and safety considerations are also critical when discussing 5-Fluoro-3-(perchlorophenyl)pyridine-2-methanol. While not classified as hazardous under standard regulations, its fluorinated and chlorinated components necessitate proper handling protocols. This resonates with the broader scientific community's focus on green chemistry and sustainable synthesis, topics frequently searched in academic and industrial forums. Analytical techniques like HPLC and NMR are essential for characterizing this compound, ensuring purity and consistency in research applications.

In conclusion, 5-Fluoro-3-(perchlorophenyl)pyridine-2-methanol (CAS No. 1361595-69-8) represents a compelling case study in modern chemical innovation. Its dual utility in pharmaceutical and agrochemical sectors underscores its importance, while its synthetic flexibility addresses contemporary challenges in molecular design. As interest in fluorinated heterocycles continues to grow, this compound is poised to remain a focal point for researchers exploring next-generation bioactive molecules.